3-Methylpiperidin-4-ol hydrochloride
Overview
Description
3-Methylpiperidin-4-ol hydrochloride is a chemical compound with the CAS Number: 1185293-84-8 . It has a molecular weight of 151.64 and its IUPAC name is 3-methyl-4-piperidinol hydrochloride . It is a white to yellow solid at room temperature .
Molecular Structure Analysis
The Inchi Code for this compound is 1S/C6H13NO.ClH/c1-5-4-7-3-2-6 (5)8;/h5-8H,2-4H2,1H3;1H . This indicates the molecular structure of the compound.
Physical And Chemical Properties Analysis
This compound is a white to yellow solid at room temperature . It has a molecular weight of 151.64 .
Scientific Research Applications
Synthesis and Stereochemistry
Research has explored the synthesis of diastereoisomeric compounds related to 3-Methylpiperidin-4-ol hydrochloride. For instance, Casy and Jeffery (1972) described the synthesis of cis and trans 1,3-dimethylpiperidin-4-ols and derived esters, focusing on configurations and preferred conformations based on p.m.r. characteristics (Casy & Jeffery, 1972). Similarly, Casy (1966) reported on PMR spectra of diastereoisomeric 1-alkyl and aralkyl-4-aryl-3-methylpiperidin-4-ols, demonstrating how spectral differences can be used for configurational assignments (Casy, 1966).
Mannich Base Derivatives
Sun (1962) used 3-Methylpiperidine to condense with various ketones and paraformaldehyde to yield Mannich bases. These hydrochlorides were tested for solubilities in different solvents, contributing to the understanding of their chemical properties (Sun, 1962).
Cocrystal and Conformational Studies
Research by Dega-Szafran et al. (2006) involved the preparation of cocrystals of bis(4-hydroxy-1-methylpiperidine betaine) hydrochloride, providing insights into the molecular structures and conformations of related compounds (Dega-Szafran et al., 2006).
Vibrational Spectroscopy and Molecular Modeling
The vibrational spectroscopy and molecular modeling of 4-hydroxy-1-methylpiperidine betaine hydrochlorides were studied by Szafran et al. (2008), who compared calculated frequencies with solid FTIR and Raman spectra, aiding in the understanding of the vibrational properties of these compounds (Szafran et al., 2008).
Chemical Synthesis and Industrial Applications
Chen et al. (2019) developed a process for the large-scale synthesis of 4-methylenepiperidine hydrochloride, a key intermediate in the synthesis of certain drugs. This research showcases the industrial relevance and application in drug synthesis (Chen et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 3-Methylpiperidin-4-ol hydrochloride is the serotonin receptor 7 (5-HT7) . This receptor plays a crucial role in the regulation of mood, sleep, and circadian rhythm.
Mode of Action
This compound acts as a selective antagonist or inverse agonist of the 5-HT7 receptor . This means it binds to the receptor and reduces its activity, either by blocking the binding of serotonin (antagonist action) or by inducing a response opposite to that of serotonin (inverse agonist action).
properties
IUPAC Name |
3-methylpiperidin-4-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO.ClH/c1-5-4-7-3-2-6(5)8;/h5-8H,2-4H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRSULSNKSVBZRD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCCC1O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90673808 |
Source
|
| Record name | 3-Methylpiperidin-4-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90673808 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1185293-84-8 |
Source
|
| Record name | 3-Methylpiperidin-4-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90673808 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-methylpiperidin-4-ol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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